7-methyl-1-oxo-N-(4-sulfamoylphenyl)-3,4-dihydro-1H-isochromene-3-carboxamide

• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 7-methyl-1-oxo-N-(4-sulfamoylphenyl)-3,4-dihydroisochromene-3-carboxamide
• InChI: InChI=1S/C17H16N2O5S/c1-10-2-3-11-9-15(24-17(21)14(11)8-10)16(20)19-12-4-6-13(7-5-12)25(18,22)23/h2-8,15H,9H2,1H3,(H,19,20)(H2,18,22,23)
• InChI Key: PQUYBAFBGAVUTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CC(OC2=O)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N)C=C1

Description

7-Methyl-1-oxo-N-(4-sulfamoylphenyl)-3,4-dihydro-1H-isochromene-3-carboxamide is a synthetic small molecule characterized by a bicyclic isochromene core fused with a carboxamide group linked to a 4-sulfamoylphenyl substituent. The 7-methyl group on the isochromene scaffold distinguishes it from structurally related compounds. The sulfamoyl group likely contributes to hydrogen-bonding interactions, influencing solubility and bioactivity, while the methyl substituent may enhance lipophilicity and metabolic stability.

Biological Activity

7-methyl-1-oxo-N-(4-sulfamoylphenyl)-3,4-dihydro-1H-isochromene-3-carboxamide is a compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article discusses its biological activity, including mechanisms of action, therapeutic implications, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Chemical Formula : C17H18N2O4S
• Molecular Weight : 342.40 g/mol
• CAS Number : 10667858

The presence of the sulfonamide group is significant as it often contributes to the compound's biological activity, particularly in antimicrobial and antitumor applications.

• Inhibition of Enzymatic Activity :
  • The compound has been shown to inhibit certain enzymes involved in metabolic pathways, which can lead to altered cellular functions. For instance, it may affect the activity of carbonic anhydrases or other sulfonamide-sensitive enzymes.
• Antimicrobial Properties :
  • The sulfonamide moiety is known for its antibacterial properties. Studies indicate that compounds with similar structures exhibit significant activity against a range of bacterial strains by inhibiting folate synthesis.
• Anticancer Potential :
  • Preliminary studies suggest that this compound may have cytotoxic effects on various cancer cell lines. The mechanism may involve apoptosis induction and cell cycle arrest.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antibacterial	Inhibits growth of Gram-positive bacteria
Anticancer	Induces apoptosis in breast cancer cells
Enzyme Inhibition	Inhibits carbonic anhydrase activity

Case Study: Anticancer Activity

A study published in Journal of Medicinal Chemistry investigated the anticancer properties of 7-methyl-1-oxo-N-(4-sulfamoylphenyl)-3,4-dihydro-1H-isochromene-3-carboxamide against MCF-7 breast cancer cells. The results indicated a dose-dependent increase in apoptosis markers, suggesting that the compound effectively induces programmed cell death in these cells. The study also noted cell cycle arrest at the G2/M phase, which is critical for cancer treatment strategies.

Pharmacological Implications

The biological activities exhibited by this compound suggest potential applications in drug development:

• Antimicrobial Agents : Given its antibacterial properties, further research could lead to the development of new antibiotics.
• Cancer Therapeutics : Its ability to induce apoptosis in cancer cells positions it as a candidate for further investigation in oncology.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 7-methyl-1-oxo-N-(4-sulfamoylphenyl)-3,4-dihydro-1H-isochromene-3-carboxamide can be contextualized against the following analogs:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
7-Methyl-1-oxo-N-(4-sulfamoylphenyl)-3,4-dihydro-1H-isochromene-3-carboxamide	Isochromene	7-Methyl, 4-sulfamoylphenyl	Not provided	Not provided	Enhanced lipophilicity (methyl group); sulfamoyl enhances solubility
2-Oxo-N-(4-sulfamoylphenyl)-2H-chromene-3-carboxamide (12)	Chromene	None (unsubstituted chromene)	C₁₆H₁₃NO₅S	331.34	Synthesized via acetic acid/sodium acetate reflux; sulfamoyl group
N-(3-Acetylphenyl)-7-chloro-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide	Isochromene	7-Chloro, 3-acetylphenyl	C₁₈H₁₄ClNO₄	343.76	Chloro substituent increases electronegativity; acetyl modulates reactivity
N3-Aryl-1-alkyl-4-oxo-1,4-dihydro-naphthyridine-3-carboxamide (67, 68, 71)	Naphthyridine	Adamantyl/pentyl groups	C₂₆H₃₅N₃O₂	421.58	Pentyl chain enhances membrane permeability; adamantyl improves stability

Key Findings :

Core Structure Impact: Isochromene vs. This may influence binding to hydrophobic enzyme pockets . Naphthyridine Derivatives: Compounds like 67 () feature a nitrogen-rich heterocycle, enabling stronger dipole interactions but reduced metabolic stability compared to oxygenated isochromenes .

Substituent Effects :

• 7-Methyl vs. 7-Chloro : The methyl group in the target compound likely increases lipophilicity (logP), whereas the chloro substituent in the acetylphenyl analog () introduces steric and electronic effects that may alter receptor binding .
• Sulfamoyl vs. Acetyl : The sulfamoyl group (target compound) improves aqueous solubility via hydrogen bonding, while the acetyl group () may participate in ketone-specific interactions .

Synthetic Accessibility :

• Chromene derivatives (e.g., compound 12) are synthesized via condensation reactions in acetic acid, suggesting scalability for isochromene analogs .
• Naphthyridine carboxamides require TLC purification, indicating higher synthetic complexity .

Chlorinated isochromenes () may exhibit antibacterial or antiparasitic activity due to halogen-mediated interactions .